Cas no 1781035-24-2 (3-fluoropiperidine-4-carboxylicacidhydrochloride-F28173)

• Product Name: 3-fluoropiperidine-4-carboxylicacidhydrochloride-F28173
• CAS No: 1781035-24-2
• MF: C₆H₁₁ClFNO₂
• MW: 183.608444452286
• MDL: MFCD28016241
• CID: 4613569
• PubChem ID: 84718802
• Update Time: 2025-10-29

3-fluoropiperidine-4-carboxylicacidhydrochloride-F28173 Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-piperidine-4-carboxylic acid hydrochloride
• 3-Fluoropiperidine-4-carboxylic acid hydrochloride
• MFCD28016241
• AT29320
• AS-83877
• 3-fluoropiperidine-4-carboxylicacidhydrochloride-F28173
• 3-fluoropiperidine-4-carboxylic acid;hydrochloride
• 1781035-24-2
• 3-fluoropiperidine-4-carboxylicacidhydrochloride
• Z3243524018
• 3-FLUOROPIPERIDINE-4-CARBOXYLIC ACID HCL
• EN300-6492693
• CS-0448418
• SY382495

• MDL： MFCD28016241
• Inchi： 1S/C6H10FNO2.ClH/c7-5-3-8-2-1-4(5)6(9)10;/h4-5,8H,1-3H2,(H,9,10);1H
• InChI Key： KIFZGWODKGITJI-UHFFFAOYSA-N
• SMILES： Cl.FC1CNCCC1C(=O)O

Computed Properties

• Exact Mass: 183.0462344g/mol
• Monoisotopic Mass: 183.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-fluoropiperidine-4-carboxylicacidhydrochloride-F28173

Professional Introduction to 3-Fluoropiperidine-4-Carboxylic Acid Hydrochloride (CAS No. 1781035-24-2) and Product Name: F28173

3-fluoropiperidine-4-carboxylic acid hydrochloride (CAS No. 1781035-24-2) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, also known by the product name F28173, is a derivative of piperidine and features a fluorine substituent at the 3-position and a carboxylic acid group at the 4-position, further modified into its hydrochloride salt form. The unique structural properties of this compound make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of innovative therapeutic agents.

The significance of 3-fluoropiperidine-4-carboxylic acid hydrochloride lies in its versatility as a building block for more complex pharmacophores. The presence of the fluorine atom introduces specific electronic and steric effects that can modulate the biological activity of the resulting compounds. Fluorinated piperidine derivatives have been extensively studied for their potential in enhancing metabolic stability, improving binding affinity to biological targets, and altering pharmacokinetic profiles. These attributes are particularly crucial in drug design, where optimizing these parameters can lead to more effective and safer medications.

In recent years, there has been a surge in research focusing on fluorinated heterocycles as key components in medicinal chemistry. The compound F28173 exemplifies this trend, as it has been utilized in the synthesis of several promising drug candidates. For instance, studies have demonstrated its role in developing novel antiviral agents, where the fluorine atom plays a critical role in stabilizing the active conformation of the drug molecule against enzymatic degradation. Additionally, its application in anticancer research has shown promising results, with derivatives exhibiting inhibitory effects on key enzymes involved in tumor proliferation and survival.

The hydrochloride salt form of 3-fluoropiperidine-4-carboxylic acid hydrochloride enhances its solubility and bioavailability, making it an attractive candidate for further pharmaceutical exploration. This improved solubility is particularly beneficial for oral formulations, where rapid absorption into the bloodstream is essential for achieving therapeutic efficacy. The compound's stability under various storage conditions also adds to its appeal, ensuring consistent quality throughout the drug development process.

Advances in computational chemistry have further accelerated the exploration of F28173 and its derivatives. Molecular modeling techniques have enabled researchers to predict the binding interactions between this compound and target proteins with high accuracy. This has facilitated the rapid design and optimization of novel molecules with enhanced pharmacological properties. For example, virtual screening methods have been employed to identify potential lead compounds derived from 3-fluoropiperidine-4-carboxylic acid hydrochloride, which can then be tested experimentally for their biological activity.

The role of fluorine in modulating drug-receptor interactions is well-documented, and F28173 serves as a prime example of how strategic fluorination can enhance drug potency and selectivity. Fluorine atoms can influence electronic distributions within a molecule, leading to improved binding affinity to biological targets such as enzymes and receptors. Moreover, fluorinated compounds often exhibit greater resistance to metabolic degradation, extending their half-life in vivo and improving overall therapeutic efficacy.

In conclusion, 3-fluoropiperidine-4-carboxylic acid hydrochloride (CAS No. 1781035-24-2) is a versatile and highly valuable compound with significant implications in pharmaceutical research. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules with enhanced pharmacological properties. The ongoing research utilizing F28173 underscores its importance as a key intermediate in drug development, particularly in areas such as antiviral and anticancer therapies. As computational methods continue to advance, the potential applications of this compound are expected to expand further, driving innovation in medicinal chemistry.